Cas no 2640979-74-2 (4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide)

4-({1-[3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide is a structurally complex heterocyclic compound featuring a pyrazole core linked to a pyridine moiety via an azetidine spacer. The presence of a difluoromethyl group enhances its metabolic stability and lipophilicity, while the carboxamide functionality contributes to its binding affinity for biological targets. This compound is of interest in medicinal chemistry due to its potential as a kinase inhibitor or modulator of protein-protein interactions. Its balanced physicochemical properties, including moderate solubility and permeability, make it a promising candidate for further pharmacological evaluation. The azetidine linker provides conformational rigidity, potentially improving target selectivity and reducing off-target effects.
4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide structure
2640979-74-2 structure
Product Name:4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
CAS No:2640979-74-2
MF:C15H15F2N5O3
MW:351.308109521866
CID:5319308
PubChem ID:155800717
Update Time:2025-06-15

4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS040717886
    • 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide
    • 2640979-74-2
    • F6709-5318
    • Inchi: 1S/C15H15F2N5O3/c1-21-7-10(12(20-21)13(16)17)15(24)22-5-9(6-22)25-8-2-3-19-11(4-8)14(18)23/h2-4,7,9,13H,5-6H2,1H3,(H2,18,23)
    • InChI Key: JVPWAZKBKWPIBR-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(C)N=1)C(N1CC(C1)OC1C=CN=C(C(N)=O)C=1)=O)F

Computed Properties

  • Exact Mass: 351.11429568g/mol
  • Monoisotopic Mass: 351.11429568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 103Ų

4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide Pricemore >>

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Additional information on 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide

Research Brief on 4-({1-[3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS: 2640979-74-2)

In recent years, the compound 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS: 2640979-74-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure includes a pyrazole ring and an azetidine moiety, both of which are known to contribute to its bioactivity. Researchers have also explored its stability under various physiological conditions, providing insights into its pharmacokinetic properties.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit kinases that play a role in cell proliferation and survival. This selectivity makes it a promising candidate for targeted therapy in diseases such as cancer and autoimmune disorders. Preclinical studies in animal models have demonstrated its efficacy in reducing tumor growth and inflammation, with minimal off-target effects.

In addition to its therapeutic potential, recent research has also focused on the compound's safety profile. Toxicology studies indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential drug-drug interactions. These findings are crucial for advancing the compound into clinical trials.

The development of 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and bioactivity profile offer new opportunities for the treatment of complex diseases. Future research should focus on optimizing its formulation and delivery methods to enhance its therapeutic efficacy and patient compliance. Collaborative efforts between academia and industry will be essential to accelerate its translation from bench to bedside.

In conclusion, the compound 4-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]azetidin-3-yl}oxy)pyridine-2-carboxamide (CAS: 2640979-74-2) holds great promise as a novel therapeutic agent. Its synthesis, mechanism of action, and preclinical efficacy have been well-documented in recent studies, paving the way for its potential clinical application. Continued research and development efforts will be critical to unlocking its full therapeutic potential and addressing unmet medical needs.

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